BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Tetrabromoethylene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066

This guide provides critical safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Tetrabromoethylene. Adherence
to these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Summary

Tetrabromoethylene is a hazardous chemical that requires careful handling. It is classified as
fatal if inhaled and causes serious eye irritation.[1][2] It is also harmful to aquatic life with long-
lasting effects.[1][3]

Hazard Classification Description
Acute Inhalation Toxicity Category 2: Fatal if inhaled.[2]
Serious Eye Damage/Irritation Category 2: Causes serious eye irritation.[2]

Category 3: Harmful to aquatic life with long

Aquatic Hazard (Chronic) lasting effects.[1][3]

Light yellow liquid with a strong, pungent odor.

Physical State
[11[2][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Tetrabromoethylene to prevent exposure. The
following table outlines the required equipment.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Chemical Splash Goggles and
Face Shield

Goggles should be tight-fitting
to provide a complete seal
around the eyes.[5] A face
shield should be worn in
addition to goggles, especially

when there is a splash hazard.

[6]

Skin

Chemical-resistant Gloves and

Protective Clothing

Wear appropriate protective
gloves to prevent skin
exposure.[7] Double-gloving
may be necessary for added
protection.[6] Wear appropriate
protective clothing, such as a
lab coat or a chemical-resistant

suit, to prevent skin contact.[7]

[8]

Respiratory

NIOSH-approved Respirator

Work must be conducted in a
chemical fume hood.[1][7] If
there is a risk of inhalation, a
NIOSH-approved respirator or
a self-contained breathing
apparatus (SCBA) should be
used.[7][8][9]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for safety.

Step-by-Step Handling Protocol

e Preparation:
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o Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.[2][7]

o Verify that the chemical fume hood is functioning correctly.
o Assemble all necessary PPE and ensure it is in good condition.

o Have spill control materials (e.g., inert absorbent material like vermiculite or sand)
available.[7]

e Handling:

o

Always handle Tetrabromoethylene inside a chemical fume hood.[1][7]

[¢]

Avoid breathing vapors, mist, or gas.[7]

[¢]

Prevent any contact with eyes, skin, or clothing.[1][7]

[e]

Do not eat, drink, or smoke in the handling area.[3]

o

Wash hands thoroughly after handling the substance.[3][7]

e In Case of a Spill:

[e]

Evacuate personnel from the immediate area.[1]

[e]

If safe to do so, contain the spill using an inert absorbent material.[7]

o

Do not allow the substance to enter drains or waterways.[1][4]

[¢]

Place the absorbed material into a suitable, closed container for disposal.[1][7]

[¢]

Ventilate the area of the spill.[10]

First Aid Measures

Immediate medical attention is required for any exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation respiration. Do not use mouth-to-mouth
resuscitation. Seek immediate medical attention.
[11[2][11]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected skin with plenty of water for at
least 15 minutes.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) )
water. Seek immediate medical attention.[1]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][3][7]
Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
metals.[2][4] The storage area should be locked or accessible only to authorized personnel.

[3]

o Disposal: Dispose of waste in accordance with federal, state, and local regulations.[10]
Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[7] Do not dispose of down the drain or into the environment.[1][2]

Experimental Workflow
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Workflow for Handling Tetrabromoethylene
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Caption: Workflow for Handling Tetrabromoethylene
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Suantitative

Parameter Value

Melting Point 1°C/33.8 °F[2]
Boiling Point 244 °C [ 471.2 °F[2]
Density 2.967 g/mL at 25°CJ[4]
OSHA PEL 1 ppm (14 mg/m3)[4]
NIOSH IDLH 8 ppm[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetrabromoethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617066#personal-protective-equipment-for-
handling-tetrabromoethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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